Cas no 2137441-94-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137441-94-0
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5276265
• PubChem ID: 165446329
• Update Time: 2023-08-23

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2137441-94-0
• 4-(2-aminoethyl)-3-ethoxyoxan-4-ol
• EN300-683791
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H19NO3/c1-2-13-8-7-12-6-4-9(8,11)3-5-10/h8,11H,2-7,10H2,1H3
• InChI Key： ASWLSCTYFXOLRM-UHFFFAOYSA-N
• SMILES： O1CCC(CCN)(C(C1)OCC)O

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 313.7±42.0 °C(Predicted)
• pka: 13.79±0.40(Predicted)